Cas no 1149388-27-1 (1,4-Benzenedicarboxylic acid, 3-amino-2,5-dimethyl-, 1-(1,1-dimethylethyl) 4-methyl ester)

• Product Name: 1,4-Benzenedicarboxylic acid, 3-amino-2,5-dimethyl-, 1-(1,1-dimethylethyl) 4-methyl ester
• CAS No: 1149388-27-1
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• CID: 2139272
• Update Time: 2023-11-19

1,4-Benzenedicarboxylic acid, 3-amino-2,5-dimethyl-, 1-(1,1-dimethylethyl) 4-methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl 4-methyl 3-amino-2,5-dimethylterephthalate
• IFHLRFCMJIGRHZ-UHFFFAOYSA-N
• CID 86631945
• 1,4-Benzenedicarboxylic acid, 3-amino-2,5-dimethyl-, 1-(1,1-dimethylethyl) 4-methyl ester

• Inchi： 1S/C15H21NO4/c1-8-7-10(13(17)20-15(3,4)5)9(2)12(16)11(8)14(18)19-6/h7H,16H2,1-6H3
• InChI Key： IFHLRFCMJIGRHZ-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C)C(C(=O)OC)=C(C=1C)N)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 375
• Topological Polar Surface Area: 78.6

Experimental Properties

• Density: 1.119±0.06 g/cm3(Predicted)
• Boiling Point: 392.4±37.0 °C(Predicted)
• pka: 1.21±0.10(Predicted)